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Compound of Interest

Compound Name: Undecane-d24

cat. No.: B574772

An In-Depth Technical Guide to Undecane-d24

This technical guide provides a comprehensive overview of the core physicochemical
properties of undecane-d24, a deuterated form of n-undecane. This document is intended for
researchers, scientists, and professionals in the fields of drug development, materials science,
and analytical chemistry where isotopically labeled compounds are of significant interest.

Introduction

Undecane-d24 is a saturated aliphatic hydrocarbon in which all 24 hydrogen atoms of n-
undecane have been replaced with deuterium atoms. This isotopic substitution makes it a
valuable tool in a variety of scientific applications, including as an internal standard in mass
spectrometry, for tracing metabolic pathways, and in neutron scattering studies of material
properties. Its chemical behavior is nearly identical to that of its non-deuterated counterpart, but
its increased mass and distinct spectroscopic signature allow for its differentiation and
guantification in complex matrices.

Physicochemical Properties

The fundamental properties of undecane-d24 are summarized in the table below. These
values are crucial for its application in experimental settings.
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Property Value
Chemical Formula C11D24 or CD3(CD2)9CDs3J[1]
Molecular Weight 180.46 g/mol [2]

1,11,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,

11-tetracosadeuterioundecane[1][2]

IUPAC Name

CAS Number 164858-54-2[1]

For comparison, the non-deuterated n-undecane has a molecular formula of Ci11Hz24 and a
molecular weight of approximately 156.31 g/mol [3][4][5][6].

Logical Relationship of Undecane-d24 Formation

The following diagram illustrates the conceptual relationship between the parent compound,
the isotopic labeling process, and the resulting deuterated molecule.

( n-Undecane (Ci11Hz4) ]—» lSOtOpECHSEb;;ItUtlon —>[ Undecane-d24 (C11D24) ]

Click to download full resolution via product page

Caption: Conceptual workflow of undecane-d24 formation.

Experimental Protocols

Detailed experimental protocols for the synthesis of undecane-d24 are highly specific and
proprietary to chemical suppliers. However, a general approach involves the use of a suitable
undecane precursor and a deuterium source under conditions that facilitate hydrogen-
deuterium exchange, often catalyzed by a metal catalyst.

For analytical procedures, the use of undecane-d24 as an internal standard in gas
chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry
(LC-MS) involves the following general steps:
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o Standard Preparation: A stock solution of undecane-d24 is prepared in a suitable solvent at
a known concentration.

o Sample Spiking: A precise volume of the internal standard stock solution is added to all
samples, calibration standards, and quality control samples.

» Extraction: The analytes of interest and the internal standard are extracted from the sample
matrix using an appropriate technique (e.qg., liquid-liquid extraction, solid-phase extraction).

e Analysis: The extract is injected into the GC-MS or LC-MS system. The instrument is
operated in a mode that allows for the simultaneous monitoring of the characteristic ions of
the analyte and the deuterated internal standard.

o Quantification: The ratio of the analyte peak area to the internal standard peak area is
calculated and used to construct a calibration curve from the standards. This curve is then
used to determine the concentration of the analyte in the unknown samples.

Applications in Research and Development

The primary utility of undecane-d24 stems from its isotopic labeling. Some key applications
include:

o Tracer Studies: In drug metabolism and environmental fate studies, undecane-d24 can be
used to trace the uptake, distribution, and degradation of undecane and related compounds.

« Internal Standards: Due to its similar chemical behavior to undecane and its distinct mass, it
serves as an excellent internal standard for quantitative analysis, correcting for variations in
sample preparation and instrument response.

o Neutron Scattering: The significant difference in the neutron scattering cross-section
between hydrogen and deuterium makes deuterated compounds like undecane-d24
valuable probes in neutron scattering experiments to study the structure and dynamics of
materials, such as polymers and biological membranes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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